Benzhydrylphosphonic Acid
Overview
Description
Benzhydrylphosphonic Acid is a useful research compound. Its molecular formula is C13H13O3P and its molecular weight is 248.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Preparation of Aminoalkylphosphonic Acids : Research demonstrates the synthesis of aminoalkylphosphonic acids using Benzhydrylphosphonic Acid. The process involves reductive amination of oxoalkylphosphonates, followed by reduction and hydrolysis, yielding satisfactory yields (Ryglowski & Kafarski, 1996).
Production of N-Benzhydryl-Protected Diethyl Esters : The study focuses on synthesizing N-benzhydryl-protected diethyl esters of various 1-amino-1-aryl- and 1-amino-1-heteroaryl-methanephosphonic acids. This includes the characterization of their NMR spectra and the analysis of the hydrolysis of these compounds (Hudson, Lee, & Matthews, 2004).
Efficient Synthesis of α-Aminophosphonic Esters and Acids : This research presents an efficient method for preparing α-aminophosphonic esters and acids with this compound. The study also discusses the removal of protecting groups at the amine (Boduszek, 1995).
Chemical and Biological Applications
Synthesis of Phosphonate Derivatives : Research on the development of methods for synthesizing 2,3-dihydroindene derivatives. This includes the functionalization and annulation reactions starting from benzene derivatives (Prokopowicz, Młynarz, & Kafarski, 2009).
Electrografting of Stainless Steel : A study explored the use of this compound derivatives for surface functionalization of stainless steel to improve corrosion resistance. This includes the electroreduction of the diazonium salt of 4-aminobenzylphosphonic acid (Le, Zeb, Jégou, & Berthelot, 2012).
Inhibition of Bacterial Cell Growth : A study investigated the synthesis of benzoic acids and phenylphosphonic acids, including derivatives of this compound, to study their effects on bacterial growth, specifically targeting enzymes in isoprenoid/bacterial cell-wall biosynthesis (Wang et al., 2016).
Material Science Applications
Polymerization-Induced Self-Assembly : Research on the use of phosphonic acid-functionalized macromolecular agents for polymerization-induced self-assembly. This study sheds light on the synthesis, characterization, and applications in material science, like the occlusion into calcite crystals (Hanisch et al., 2016).
Solid-State NMR Studies of Poly(vinyl Phosphonic Acid) : This study focuses on the molecular structure and proton dynamics of poly(vinyl phosphonic acid), providing insights into its structure and local proton mobility, which is crucial for applications in proton-conducting polymers (Lee et al., 2007).
Mechanism of Action
Target of Action
Benzhydrylphosphonic Acid, also known as Diphenylmethylphosphonic Acid , is a type of phosphonate. Phosphonates are known to mimic the phosphates and carboxylates of biological molecules, potentially inhibiting metabolic enzymes . .
Mode of Action
It is known that phosphonates, such as alendronic acid, bind to bone hydroxyapatite and inhibit bone resorption
Biochemical Pathways
Phosphonates are known to affect the pathways related to bone resorption . They attach to hydroxyapatite binding sites on bony surfaces, especially surfaces undergoing active resorption .
Result of Action
Phosphonates are known to inhibit bone resorption, leading to an indirect increase in bone mineral density .
Biochemical Analysis
Biochemical Properties
Benzhydrylphosphonic Acid, like other phosphonates, can mimic the phosphates and carboxylates of biological molecules, potentially inhibiting metabolic enzymes
Cellular Effects
Given its structural similarity to other phosphonates, it may influence cell function by interacting with cellular metabolic pathways
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
This compound is likely involved in certain metabolic pathways due to its ability to mimic phosphates and carboxylates of biological molecules
Properties
IUPAC Name |
benzhydrylphosphonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13O3P/c14-17(15,16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,(H2,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDRCQIRZJMJGMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)P(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
92025-81-5 | |
Record name | Benzhydrylphosphonic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.